Cas no 27104-95-6 (4H-1,2,4-Triazole,4-propyl-)

• Product Name: 4H-1,2,4-Triazole,4-propyl-
• CAS No: 27104-95-6
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 250721
• PubChem ID: 12888376
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-propyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-propyl-
• 4-Propyl-1,2,4-triazole
• 4-propyl-4H-1,2,4-triazole
• EN300-366144
• AKOS015951444
• 27104-95-6
• SCHEMBL1535120
• 4H-1,2,4-Triazole,4-propyl-(8CI,9CI)
• DTXSID90512369

• Inchi： 1S/C5H9N3/c1-2-3-8-4-6-7-5-8/h4-5H,2-3H2,1H3
• InChI Key： UDUGWXQKDABZNV-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CCC

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 203.9±23.0 ºC (760 Torr),
• Flash Point: 77.1±22.6 ºC,
• Solubility: Dissolution (46 g/l) (25 º C),